Cas no 66067-26-3 (5,5',7-trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H,4H-3,6'-bichromen-4-one)

• Product name: 5,5',7-trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H,4H-3,6'-bichromen-4-one
• CAS No: 66067-26-3
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 1700778
• PubChem ID: 392443

5,5',7-trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H,4H-3,6'-bichromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5,5',7-trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H,4H-3,6'-bichromen-4-one
• Lico-iso-flavanone
• Licoisoflavanone
• 5,7-dihydroxy-3-(5-hydroxy-2,2-dimethylchromen-6-yl)-2,3-dihydrochromen-4-one
• 5,5',7-Trihydroxy-2',2'-dimethyl-[3,6'-bi-2H-1-benzopyran]-4(3H)-one
• [ "" ]
• 5,7,5'-Trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H-[3,6']bi[1-benzopyranyl]-4-one
• 66067-26-3
• 5,5',7-Trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H,4H-[3,6'-bi-1-benzopyran]-4-one
• AKOS040761983
• DTXSID10984564
• 5,7,5'-Trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H-(3,6')bi(1-benzopyranyl)-4-one
• HY-N7372
• NSC-692932
• 5,7-dihydroxy-3-(5-hydroxy-2,2-dimethyl-chromen-6-yl)chroman-4-one
• FS-8811
• NSC692932
• CS-0113951
• LMPK12050492
• DA-75006

• Inchi： InChI=1S/C20H18O6/c1-20(2)6-5-12-15(26-20)4-3-11(18(12)23)13-9-25-16-8-10(21)7-14(22)17(16)19(13)24/h3-8,13,21-23H,9H2,1-2H3
• InChI Key： JNDPLDZUOFZXIG-UHFFFAOYSA-N
• SMILES： CC1(C=Cc2c(ccc(c2O)C3COc4cc(cc(c4C3=O)O)O)O1)C

Computed Properties

• Exact Mass: 354.11034
• Monoisotopic Mass: 354.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• Density: 1.401±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 551.1±50.0 °C at 760 mmHg
• Flash Point: 199.0±23.6 °C
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
• PSA: 96.22
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5,5',7-trihydroxy-2',2'-dimethyl-2,3-dihydro-2'H,4H-3,6'-bichromen-4-one Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone